4-(N'-Hydroxycarbamimidoyl)benzamide

• IUPAC Name: 4-[(Z)-N'-hydroxycarbamimidoyl]benzamide
• InChI: InChI=1S/C8H9N3O2/c9-7(11-13)5-1-3-6(4-2-5)8(10)12/h1-4,13H,(H2,9,11)(H2,10,12)
• InChI Key: AZTOWTOBHDLODP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=NO)N)C(=O)N
• Isomeric SMILES: C1=CC(=CC=C1/C(=N/O)/N)C(=O)N
• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol
• CAS RN: 1094300-17-0

Description

“4-(N’-Hydroxycarbamimidoyl)benzamide” is a chemical compound. It is related to the class of compounds known as benzanilides, which are aromatic compounds containing an anilide group where the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

Benzamides, including “4-(N’-Hydroxycarbamimidoyl)benzamide”, can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient. The prepared catalyst provides active sites for the synthesis of benzamides.

Molecular Structure Analysis

The molecule contains a total of 36 bonds. There are 18 non-H bonds, 8 multiple bonds, 7 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amide (aromatic), 1 amidine derivative, 1 primary amine (aliphatic), and 1 secondary amine.

Scientific Research Applications

Application in Antitumor Agent Research

4-(chloromethyl)-3-nitro-N-(2-hydroxyethyl)benzamide, a related compound to 4-(N'-Hydroxycarbamimidoyl)benzamide, has been investigated for its potential as an antitumor agent. This research highlights its in vitro and in vivo activity and emphasizes the significance of degradation studies in drug development processes for understanding the stability and degradation products of such molecules (Santos et al., 2013).

Chemoselective N-Benzoylation

The N-benzoylation of aminophenols using benzoylisothiocyanates, leading to the formation of N-(2-hydroxyphenyl)benzamides, which are compounds of biological interest, demonstrates another area of application. This process was studied for its chemoselectivity and the resulting products’ potential biological relevance (Singh et al., 2017).

Antibacterial Activity Research

A study on N-hydroxy-2-(4-methylbenzamido)benzamide, another closely related compound, showed its antibacterial activity against specific bacterial strains. The compound's crystal structure, molecular interaction analysis, and density functional theory calculations were investigated, adding to the understanding of such compounds in the context of antibacterial applications (Ibnouf et al., 2021).

Electrophilic Properties Investigation

Research on 4-chloro-N-(hydroxymethyl)benzamide, a structurally similar compound, focused on its electrophilic properties. This study provides insights into the metabolic oxidation and potential toxic or carcinogenic properties of carbinolamides, a category to which this compound could be related (Overton et al., 1986).

Cytotoxic Activity for Cancer Research

Efforts in developing urea derivatives, such as N-(4-tertbutylphenylcarbamoyl)benzamide, for anticancer applications, highlight the potential relevance of this compound in this field. These compounds have shown promising cytotoxic activity against cancer cells, suggesting their utility in cancer treatment research (Purwanto et al., 2021).

Safety and Hazards

While specific safety and hazard information for “4-(N’-Hydroxycarbamimidoyl)benzamide” is not available, it’s important to handle all chemicals with care. Benzamides are considered hazardous by the 2012 OSHA Hazard Communication Standard.